Cas no 1235282-00-4 (3-(2H-1,3-benzodioxol-5-yl)-1-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)urea)

• Product Name: 3-(2H-1,3-benzodioxol-5-yl)-1-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)urea
• CAS No: 1235282-00-4
• MF: C₁₉H₂₃N₃O₃S
• MW: 373.46922326088
• CID: 6242567
• PubChem ID: 49675448
• Update Time: 2024-01-13

3-(2H-1,3-benzodioxol-5-yl)-1-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-(2H-1,3-benzodioxol-5-yl)-1-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)urea
• AKOS024491712
• 1-(1,3-benzodioxol-5-yl)-3-[[1-(thiophen-3-ylmethyl)piperidin-4-yl]methyl]urea
• 1235282-00-4
• VU0630987-1
• 1-(benzo[d][1,3]dioxol-5-yl)-3-((1-(thiophen-3-ylmethyl)piperidin-4-yl)methyl)urea
• F5033-1214
• 3-(2H-1,3-benzodioxol-5-yl)-1-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)urea

• Inchi： 1S/C19H23N3O3S/c23-19(21-16-1-2-17-18(9-16)25-13-24-17)20-10-14-3-6-22(7-4-14)11-15-5-8-26-12-15/h1-2,5,8-9,12,14H,3-4,6-7,10-11,13H2,(H2,20,21,23)
• InChI Key： OHMNYFIPIZRSQA-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CN1CCC(CNC(NC2=CC=C3C(=C2)OCO3)=O)CC1

Computed Properties

• Exact Mass: 373.14601278g/mol
• Monoisotopic Mass: 373.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 91.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles